Cas no 72372-85-1 (Benzothiazole, 2-(tribromomethyl)-)

• Product Name: Benzothiazole, 2-(tribromomethyl)-
• CAS No: 72372-85-1
• MF: C₈H₄Br₃NS
• MW: 385.901058197021
• CID: 1754832
• Update Time: 2024-11-27

Benzothiazole, 2-(tribromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(tribromomethyl)-

• Inchi： 1S/C8H4Br3NS/c9-8(10,11)7-12-5-3-1-2-4-6(5)13-7/h1-4H
• InChI Key： AJOIVOOUWDCRCL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C(Br)(Br)Br

Computed Properties

• Exact Mass: 382.76142

Experimental Properties

• Density: 2.367±0.06 g/cm3(Predicted)
• Boiling Point: 320.3±42.0 °C(Predicted)
• PSA: 12.89
• pka: -0.51±0.10(Predicted)